1-(Phenylsulfonyl)pyrrole

• IUPAC Name: 1-(benzenesulfonyl)pyrrole
• InChI: InChI=1S/C10H9NO2S/c12-14(13,11-8-4-5-9-11)10-6-2-1-3-7-10/h1-9H
• InChI Key: PPPXRIUHKCOOMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2
• Molecular Formula: C10H9NO2S
• DSSTOX Substance ID: DTXSID20168575
• Molecular Weight: 207.25 g/mol
• CAS No.: 16851-82-4

Description

1-(Phenylsulfonyl)pyrrole is an organic compound with the chemical formula C10H9NO2S. It is a heterocyclic building block that serves as an N-blocking and directing group in various organic syntheses . This compound is characterized by its beige to light brown crystalline appearance and is soluble in organic solvents such as methanol, ethanol, and chloroform .

Scientific Research Applications

1-(Phenylsulfonyl)pyrrole has several scientific research applications:

Organic Synthesis: It is used as a building block in the synthesis of other organic compounds, including dyes, dye intermediates, and high molecular polymers.

Material Science: The compound has been used as an additive in the fabrication of high-efficiency perovskite solar cells, improving their efficiency and stability.

Pharmaceuticals: It serves as a precursor in the synthesis of various biologically active compounds, including sulfonamide derivatives.

Mechanism of Action

Target of Action

It is known that the 1-(phenylsulfonyl) group serves as an n-blocking and directing group in various organic syntheses . This suggests that the compound may interact with a variety of targets depending on the specific synthesis process.

Mode of Action

The mode of action of 1-(Phenylsulfonyl)pyrrole involves its role as a heterocyclic building block in organic synthesis . The 1-(Phenylsulfonyl) group acts as an N-blocking and directing group, guiding the interaction of the compound with its targets .

Pharmacokinetics

It is soluble in methanol , which could potentially influence its absorption and distribution in biological systems.

Action Environment

Environmental factors could potentially influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a dry, cool, and well-ventilated place . Furthermore, the compound’s solubility in methanol suggests that its action and efficacy could be influenced by the presence of certain solvents.

Biochemical Analysis

Biochemical Properties

It is known to be used as an additive in the fabrication of perovskite solar cells . The compound helps to create more homogeneous films by making up for the difference in crystallization and phase transition rates .

Cellular Effects

It has been used in the fabrication of perovskite solar cells, where it helps to increase the efficiency and stability of the cells .

Molecular Mechanism

It is known to act as an additive in the fabrication of perovskite solar cells, helping to create more homogeneous films .

Temporal Effects in Laboratory Settings

In the context of perovskite solar cells, the cells were able to retain 92% of their original efficiency after 2,500 hours of operation .

Preparation Methods

1-(Phenylsulfonyl)pyrrole can be synthesized through several methods. One common synthetic route involves the reaction of benzene sulfonyl chloride with pyrrole in the presence of an organic solvent . The reaction typically requires careful control of temperature and conditions to ensure safety and optimal yield. Industrial production methods often involve similar processes but on a larger scale, with additional steps to purify the final product .

Chemical Reactions Analysis

1-(Phenylsulfonyl)pyrrole undergoes various chemical reactions, including:

Substitution Reactions: It can participate in Friedel-Crafts alkylation and acylation reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although detailed examples are less commonly documented.

Lithiation: It can be lithiated to form this compound-2-boronic acid, which is useful in further synthetic applications.

Common reagents used in these reactions include aluminum chloride, tert-butyl chloride, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used .

Comparison with Similar Compounds

1-(Phenylsulfonyl)pyrrole can be compared with other similar compounds such as:

1-(Tosyl)pyrrole: Similar in structure but with a toluenesulfonyl group instead of a phenylsulfonyl group.

1-(Benzoyl)pyrrole: Contains a benzoyl group, leading to different reactivity and applications.

1-(Phenylsulfonyl)-2,5-dihydro-1H-pyrrole: A reduced form of this compound with different chemical properties.

The uniqueness of this compound lies in its specific directing effects and its utility in a wide range of synthetic applications, making it a valuable compound in both research and industrial settings.

Synthesis routes and methods I

Procedure details

To a suspension of sodium hydride (60% in mineral oil, 2.4 g, 60 mmol) in DMF (100 ml) was added dropwise at an ice bath temperature a solution of pyrrole (3.35 g, 50 mmol) in DMF (5 ml). The mixture was stirred for 30 minutes at room temperature and cooled again. To the mixture was added dropwise a soluton of benzenesulfonylchloride (9.7 g, 5.5 mmol) in DMF (3 ml). The mixture was stirred for 30 minutes at room temperature and poured into ice-water, and extracted with ethylacetate. The extract was washed with water and dried. The solvent was evaporated. The obtained crystal was washed with hexane to give 1-benzenesulfonylpyrrole (8.4 g). Yield: 81%.

Synthesis routes and methods II

Procedure details

To a suspension of 1.056 g of prewashed sodium hydride in 50 ml of dimethylformamide at 0° C. was added dropwise a solution of 1.34 g of pyrrole in 50 ml of dimethylformamide. The mixture was stirred for 30 minutes, then a solution of 3.89 g of benzenesulfonyl chloride in dimethylformamide was added. This mixture was stirred at room temperature for 18 hours, then slowly quenched with water and extracted several times with ether. The extracts were combined, washed with water, dried and evaporated, giving 2.9 g of 1-(phenylsulfonyl)-1H-pyrrole.

Synthesis routes and methods III

Procedure details

To a solution of 1H-pyrrole (5 g, 74.5 mmol) in DMF (50 mL) was added NaH (4.5 g, 110 mmol) portionwise at 0° C., and the mixture was stirred at this temperature for 1 hour. Benzenesulfonyl chloride (19.4 g, 110 mmol) was added, and the mixture was stirred at room temperature overnight, followed by a standard aqueous/EtOAc workup and purified by column chromatography (PE:EtOAc=100:1).

Synthesis routes and methods IV

Procedure details

To a well-agitated suspension of sodium hydroxide (4.46 g, 111 mmol) in methylene chloride (26 mL) at 0° C. is added pyrrole (2.5 g, 0.37 mmol), and the reaction mixture is stirred for 10 min, following which a solution of benzenesulfonyl chloride (7.86 g, 0.44 mmol) in methylene chloride (5.15 mL) is slowly added, allowed to warm to room temperature and stirred overnight. The reaction is quenched by pouring into water (100 mL). The organic layer is separated, and the aqueous layer is extracted with methylene chloride three times. The combined organic extracts are water, dried with sodium sulfate, and concentrated in vacuo. Purification by silica gel chromatography (10% ethyl acetate-hexane) provides 4.6 g (60%) of the title compound as a white solid. 1H NMR (CDCl3): δ 7.80 (m, 2H), 7.50 (m, 3H), 7.25 (m, 2H), 6.30 (m, 2H).

Customer Q & A

Q1: What makes 1-(phenylsulfonyl)pyrrole a useful synthetic intermediate?

A: The phenylsulfonyl group in this compound acts both as a protecting group for the pyrrole nitrogen and as a directing group. This dual functionality allows for regioselective functionalization of the pyrrole ring. For example, Friedel-Crafts acylations occur preferentially at the 3-position. [, ] This control over substitution patterns makes it a powerful tool for building complex molecules.

Q2: How can this compound be used to synthesize 2-arylpyrroles?

A: A synthetic route to 2-aryl-1-(phenylsulfonyl)pyrroles involves the lithiation of this compound, followed by reaction with aryl bromides or iodides under Suzuki coupling conditions. This method provides a straightforward approach to accessing a diverse array of 2-arylpyrroles. [, ]

Q3: Can the carbonyl group of acyl-1-(phenylsulfonyl)pyrroles be selectively reduced?

A: Yes, the reductive deoxygenation of acyl-1-(phenylsulfonyl)pyrroles to their corresponding alkyl derivatives can be achieved using borane-tert-butylamine complex in the presence of aluminum chloride. This reaction proceeds in moderate to high yields, demonstrating the potential for further derivatization of these compounds. [, ]

Q4: What is unique about the Diels-Alder reactivity of vinyl-1-(phenylsulfonyl)pyrroles?

A: Both 2- and 3-vinyl-1-(phenylsulfonyl)pyrroles can act as heterodienes in Diels-Alder reactions with electron-deficient dienophiles. This reaction provides a route to tetrahydroindole derivatives, which are valuable intermediates in the synthesis of natural products and other biologically active molecules. The regioselectivity of the vinyl group installation is crucial for controlling the structure of the resulting cycloadducts. [, ]

Q5: Have any biologically active compounds been synthesized using this compound as a starting material?

A: Yes, this compound has served as a key intermediate in the synthesis of several biologically relevant molecules. For instance, it was employed in a synthetic approach towards epibatidine, a potent analgesic alkaloid. [] Additionally, derivatives of this compound have shown potential as carbonic anhydrase inhibitors. [, ]

Q6: What strategies have been explored for the synthesis of 3-alkylpyrroles from this compound?

A: One approach involves the Friedel-Crafts acylation of this compound, followed by reduction of the carbonyl group and subsequent deprotection. This method offers a versatile route to 3-alkylpyrroles with varying chain lengths. These derivatives hold promise in applications such as the development of adhesion-promoting systems for polypyrrole coatings. []

Q7: Has the Beckmann rearrangement been applied to this compound derivatives?

A: Research has demonstrated the feasibility of performing Beckmann rearrangements on oximes derived from acyl-1-(phenylsulfonyl)pyrroles. This reaction, optimized using montmorillonite K-10 as a catalyst under microwave irradiation, provides access to pyrrolyl acetamides. These compounds represent a new class of potential carbonic anhydrase inhibitors. [, ]

Q8: Are there any notable examples of direct functionalization of the pyrrole ring in this compound?

A: Direct sulfonation of this compound using chlorosulfonic acid has been achieved. This reaction, followed by treatment with ammonium hydroxide, yields a sulfonamide derivative that exhibits potent inhibition of carbonic anhydrase. []

Q9: Can this compound derivatives be used to create polymers?

A: Research has demonstrated the synthesis of pyrrole monomers bearing a vinyl group at the 3-position, starting from this compound. While homopolymerization of these monomers yields insoluble cross-linked polymers, copolymerization with 1-vinyl-2-pyrrolidone produces soluble polymers. This highlights the potential for incorporating this compound-derived units into functional polymeric materials. []